Cas no 872881-07-7 (N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide)

• Product Name: N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide
• CAS No: 872881-07-7
• MF: C₂₀H₃₀N₄O₆S
• MW: 454.540403842926
• CID: 5508864
• Update Time: 2025-07-08

N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[3-(4-morpholinyl)propyl]-N2-[[tetrahydro-3-(phenylsulfonyl)-2H-1,3-oxazin-2-yl]methyl]-
• N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide

• Inchi： 1S/C20H30N4O6S/c25-19(21-8-4-9-23-11-14-29-15-12-23)20(26)22-16-18-24(10-5-13-30-18)31(27,28)17-6-2-1-3-7-17/h1-3,6-7,18H,4-5,8-16H2,(H,21,25)(H,22,26)
• InChI Key： FZXZSVVNFZINBT-UHFFFAOYSA-N
• SMILES： C(NCCCN1CCOCC1)(=O)C(NCC1N(S(C2=CC=CC=C2)(=O)=O)CCCO1)=O

Additional information on N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide

Comprehensive Overview of N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide (CAS No. 872881-07-7)

The compound N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide, with the CAS number 872881-07-7, is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, including a benzenesulfonyl group, an oxazinan ring, and a morpholinyl moiety, is often explored for its potential applications in drug discovery and development. Researchers and industry professionals are increasingly interested in this compound due to its promising pharmacological properties and its role in addressing contemporary health challenges.

One of the most compelling aspects of N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide is its structural complexity, which allows it to interact with various biological targets. The presence of the benzenesulfonyl group enhances its binding affinity, while the morpholinyl component contributes to its solubility and bioavailability. These attributes make it a valuable candidate for the development of novel therapeutics, particularly in areas such as central nervous system (CNS) disorders, inflammatory diseases, and cancer research. Recent studies have highlighted its potential as a modulator of key signaling pathways, which aligns with current trends in precision medicine and targeted therapy.

In the context of drug discovery, the compound's oxazinan ring serves as a critical pharmacophore, enabling it to mimic natural substrates and inhibit specific enzymes or receptors. This mechanism is particularly relevant in the development of treatments for neurodegenerative diseases, such as Alzheimer's and Parkinson's, where modulating enzyme activity is a key therapeutic strategy. Additionally, the morpholinyl moiety's ability to improve pharmacokinetic properties has made N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide a subject of interest in the design of blood-brain barrier (BBB)-penetrant drugs, a hot topic in modern pharmacology.

The synthesis and optimization of N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide also present exciting opportunities for green chemistry and sustainable pharmaceutical manufacturing. With growing emphasis on environmentally friendly processes, researchers are exploring catalytic methods and solvent-free reactions to produce this compound efficiently. This aligns with global efforts to reduce the environmental footprint of drug production, a concern frequently raised in AI-driven searches and industry forums.

From a commercial perspective, the demand for N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide is expected to rise, driven by its potential applications in personalized medicine and biopharmaceuticals. Companies specializing in high-throughput screening and fragment-based drug design are increasingly incorporating this compound into their libraries, reflecting its versatility and relevance. Furthermore, its role in proteomics and genomics research underscores its importance in the era of big data and AI-assisted drug discovery, topics that dominate current scientific discourse.

In summary, N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide (CAS No. 872881-07-7) represents a fascinating intersection of chemistry, biology, and technology. Its unique structural features, combined with its potential therapeutic applications, make it a compound of significant interest to researchers and industry professionals alike. As the fields of medicinal chemistry and pharmaceutical sciences continue to evolve, this molecule is poised to play a pivotal role in addressing some of the most pressing health challenges of our time.